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Compound of Interest

Compound Name:
2-Carboxythiophene-5-boronic

acid

Cat. No.: B188264 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, handling procedures, and

disposal plans for 2-Carboxythiophene-5-boronic acid (CAS Number: 465515-31-5).

Adherence to these guidelines is critical for ensuring laboratory safety and operational integrity.

Hazard Identification and Classification
2-Carboxythiophene-5-boronic acid is classified as a hazardous substance. The primary

routes of exposure are inhalation, ingestion, and direct contact with skin and eyes. The

following table summarizes its hazard classifications according to the Globally Harmonized

System (GHS).[1][2]
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[1]

[2]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[1]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[1]

[2]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.[1][2]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation.[1][2]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling 2-
Carboxythiophene-5-boronic acid to minimize exposure.[3] The following table outlines the

required PPE.
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Body Part Equipment Standard

Eyes/Face

Safety glasses with side-

shields or goggles. A face

shield is recommended where

splashing is possible.

EN 166 (EU) or NIOSH (US)

approved.[1]

Hands
Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

Gloves must be inspected prior

to use.[1][2]

Body

Laboratory coat or other

protective clothing to prevent

skin contact.

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[4][5]

Respiratory

Use a NIOSH/MSHA or

European Standard EN 136

approved respirator if dust is

generated and ventilation is

inadequate.

For large scale or emergency

use, or where dust is present.

[4]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety and environmental

protection.

Handling and Storage Protocol
Engineering Controls: Always handle this compound in a well-ventilated area, preferably

within a chemical fume hood to minimize inhalation of dust.[1][5] Ensure that an eyewash

station and safety shower are readily accessible.[5]

Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[1][3]

Avoid the formation of dust and aerosols.[1][3]

Wash hands thoroughly after handling and before breaks.[1][2]
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Do not eat, drink, or smoke in the laboratory.[2]

Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Keep refrigerated at -20°C for long-term storage, sealed away from moisture.

Store away from incompatible materials such as strong oxidizing agents and strong acids.

[6]

Spill and Emergency Procedures
Small Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,

and place it into a suitable, closed container for disposal.[1] Clean the affected area

thoroughly.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Suppress dust with a water spray if necessary. Collect the spilled material and place it in a

sealed container for disposal.[2]

First Aid:

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, also

under the eyelids. Seek medical attention.[1][4]

In case of skin contact: Wash off immediately with soap and plenty of water while

removing all contaminated clothing. Seek medical attention if irritation persists.[1][4]

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[1][4]

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or

doctor if you feel unwell.[2][6]

Waste Disposal Plan
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Dispose of 2-Carboxythiophene-5-boronic acid and any contaminated materials in

accordance with all applicable federal, state, and local environmental regulations. Do not allow

the product to enter drains.[1][2] The material should be disposed of in a licensed hazardous-

waste disposal plant.[2][4]

Workflow Visualization
The following diagram illustrates the standard workflow for handling 2-Carboxythiophene-5-
boronic acid in a laboratory setting.
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Caption: Workflow for Safe Handling of 2-Carboxythiophene-5-boronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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